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Compound of Interest

Compound Name:
5-(Phenylethynyl)furan-2-

carboxylic acid

Cat. No.: B142898 Get Quote

Essential Safety and Handling Guide for 5-
(Phenylethynyl)furan-2-carboxylic acid
Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Phenylethynyl)furan-2-carboxylic
acid (CAS No. 130423-83-5) was publicly available at the time of this writing. The following

guidance is a synthesis of information from SDSs of structurally related compounds, including

furan, 2-furancarboxylic acid, and other carboxylic acids. It is imperative to consult the direct

supplier for a compound-specific SDS before handling and to conduct a thorough risk

assessment. This guide provides essential safety and logistical information for researchers,

scientists, and drug development professionals, offering procedural guidance for safe handling

and disposal.

Hazard Identification and Immediate Precautions
5-(Phenylethynyl)furan-2-carboxylic acid is classified as an irritant.[1] Based on data from

similar compounds, it is presumed to cause skin, eye, and respiratory tract irritation.[2][3][4] As

a powdered substance, it may form combustible dust concentrations in the air.[3] All personnel

must be fully aware of the potential hazards before working with this compound.

Key Hazards:

Skin Irritation: May cause skin irritation upon contact.[2]
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Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[2][5]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2][3][4]

Flammability: While the flash point is high (202.4 °C), furan-containing compounds can be

flammable.[1][6][7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 5-(Phenylethynyl)furan-2-carboxylic acid.

Protection Type Equipment Specification Purpose & Notes

Eye / Face

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Must conform to NIOSH (US)

or EN 166 (EU) standards to

protect against dust particles

and splashes.[2][9]

Skin / Body

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

Handle with gloves at all times.

Impervious clothing should be

worn to prevent skin contact.

[2][9][10][11]

Respiratory
NIOSH/MSHA or EN 149

approved respirator.

Required when handling large

quantities, if dust is generated,

or if ventilation is inadequate.

A full-face respirator may be

necessary if exposure limits

are exceeded or irritation is

experienced.[2][3][9][10]

Operational Plan: Step-by-Step Handling Protocol
Safe handling requires a controlled environment and methodical procedures. Always work

within a certified chemical fume hood to ensure adequate ventilation.[3][9]

Preparation & Handling:
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Designate Area: Before starting, designate a specific area within a chemical fume hood for

handling the compound.[2][3]

Don PPE: Put on all required PPE as specified in the table above.[3]

Minimize Dust: When weighing or transferring the solid, perform the task slowly and

carefully to minimize dust generation.[2]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[2]

Grounding: For procedures with a risk of generating static electricity, ensure all equipment

is properly grounded.[6][7][12]

Storage:

When not in use, store the compound in its original, tightly sealed container in a cool, dry,

and well-ventilated area.[2][6][12]

Keep it away from incompatible substances such as strong oxidizing agents, strong acids,

and strong bases.[2][6][13]

Protect from light.[6]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[2][7][13]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical advice if skin irritation

persists.[2][7]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If breathing is difficult, provide oxygen. Contact a physician if you feel unwell.[2]

[7]
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Get medical attention if

symptoms occur.[2][13]

Disposal Plan
Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

Spill Response Protocol:

Evacuate & Ventilate: Alert others in the area and ensure the space is well-ventilated.[2]

Don PPE: Wear all required PPE, including respiratory protection.[2]

Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the

chemical enter drains.[2][6][7]

Clean-Up: For dry spills, gently sweep up or vacuum the material and place it into a

suitable, labeled, and closed container for disposal.[2]

Decontaminate: Clean the spill area thoroughly once the material has been collected.[9]

Waste Disposal Protocol:

Chemical Waste: Dispose of 5-(Phenylethynyl)furan-2-carboxylic acid and any

contaminated materials in a designated hazardous waste container.[2]

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be

considered contaminated and disposed of as hazardous waste.[2][3]

Regulatory Compliance: All chemical waste must be disposed of in accordance with

federal, state, and local environmental regulations.[2][8][9] The compound may be

dissolved or mixed with a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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